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Compound of Interest

(2-Chloro-3-
Compound Name:
fluorophenyl)methanamine

Cat. No.: B1487660

In the landscape of contemporary medicinal chemistry, the strategic incorporation of halogen
atoms, particularly fluorine and chlorine, into molecular scaffolds is a cornerstone of rational
drug design. These elements can profoundly influence a compound's metabolic stability,
lipophilicity, binding affinity, and overall pharmacokinetic profile.[1][2] (2-Chloro-3-
fluorophenyl)methanamine, a disubstituted benzylamine derivative, represents a key
chemical intermediate that offers a unique combination of these attributes. Its utility stems from
the specific ortho- and meta-positioning of the chloro and fluoro groups on the phenyl ring,
which provides chemists with a versatile platform for synthesizing novel and complex molecular
entities. This guide provides an in-depth analysis of the commercial availability of (2-Chloro-3-
fluorophenyl)methanamine, offering practical guidance for researchers, scientists, and drug
development professionals on its procurement, quality assessment, and safe handling.

Physicochemical Properties and Specifications

(2-Chloro-3-fluorophenyl)methanamine, also known by its synonym 2-Chloro-3-
fluorobenzylamine, is a crucial reagent for introducing the 2-chloro-3-fluorophenylmethyl moiety
into target molecules. A clear understanding of its chemical and physical properties is essential
for its effective use in synthesis and for ensuring laboratory safety.

Compound Identification:
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IUPAC Name: (2-Chloro-3-fluorophenyl)methanamine|[3]

CAS Number: 72235-54-2[4]

Molecular Formula: C7H7CIFN[3][4]

Molecular Weight: 159.59 g/mol [4][5]

Key Physicochemical Data:

Property Value Source
Physical Form Liquid
Purity (Typical) >95% - 97% [6]

N 2-8°C, Keep in dark place,
Storage Conditions _ _ [4]
sealed in dry, inert atmosphere

SMILES NCC1=CC=CC(F)=C1Cl [4]

DTNYGEBHHWVMBK-
InChl Key [3]
UHFFFAOYSA-N

Commercial Availability and Supplier Landscape

(2-Chloro-3-fluorophenyl)methanamine is readily available from a variety of chemical
suppliers who specialize in providing building blocks for research and development. The
compound is typically offered in research quantities ranging from grams to kilograms. When
selecting a supplier, it is crucial to consider factors beyond price, including stated purity,
availability of analytical data (e.g., Certificate of Analysis), and lead times.

Table of Commercial Suppliers:
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. Purity/Specific
Supplier Product Name  CAS Number . Notes
ation
) ) 2-Chloro-3- N o
Sigma-Aldrich _ Not specified,; Distributes for
- fluorobenzylamin  72235-54-2
(Distributor) partner product Fluorochem.
e
(2-Chloro-3- Not specified; Offers NMR,
BLD Pharm fluorophenyl)met  72235-54-2 analytical data HPLC, LC-MS,
hanamine available UPLC data.[4]
*Note:
ChemShuttle
(3-chloro-2- lists a different
ChemShuttle fluorophenyl)met  72235-55-3 95% CAS and isomer.
hanamine Researchers
should verify the
structure.[6]
PubChem
(2-chloro-3- provides an
PubChem ) ]
fluorophenyl)met  72235-54-2 Varies by vendor  aggregated list of
Vendors ) . .
hanamine suppliers for this

compound.[5]

Note: It is critical for researchers to confirm the CAS number and isomeric identity of the

product before purchase. For example, (3-Chloro-2-fluorophenyl)methanamine (CAS 72235-

55-3) is a distinct isomer with different properties.[5][6]

Supplier Qualification and Quality Control Workflow

The integrity of research and development outcomes is directly linked to the quality of starting

materials. A robust procurement process is therefore essential. The following workflow outlines

key steps for qualifying suppliers and ensuring the quality of (2-Chloro-3-

fluorophenyl)methanamine.
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Caption: Workflow for qualifying suppliers and ensuring the quality of chemical intermediates.
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Expert Insight on Quality Control: For early-stage research, a supplier's Certificate of Analysis
(CoA) confirming identity and a purity of >95% is often sufficient. However, for later-stage
development, particularly when synthesizing compounds for preclinical or clinical studies,
independent analytical verification is paramount. In-house testing via *H NMR and LC-MS
should be performed to confirm the structure and assess the purity profile, identifying any
potential impurities that could interfere with subsequent reactions or biological assays.

Handling, Storage, and Safety

(2-Chloro-3-fluorophenyl)methanamine is classified as a hazardous substance and requires
careful handling in a controlled laboratory environment.

Key Safety and Handling Protocols:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles, and a lab coat.[7]

o Ventilation: Handle the compound in a well-ventilated area or a chemical fume hood to avoid
inhalation of vapors.[7]

o Hazard Statements: This chemical is associated with significant hazards. It may be fatal if
swallowed or in contact with skin and can cause severe skin burns and eye damage.[5][8]

o First Aid: In case of contact, immediately flush the affected area with plenty of water. If
swallowed, do not induce vomiting and seek immediate medical attention.[7][8]

o Storage: Store containers tightly closed in a dry, cool, and well-ventilated place, typically
between 2-8°C.[4] It should be stored under an inert atmosphere as it may be air-sensitive.

[7]

Applications in Research and Drug Development

The unique electronic and steric properties conferred by the 2-chloro and 3-fluoro substituents
make this building block valuable in the synthesis of pharmacologically active compounds.
While specific applications of (2-Chloro-3-fluorophenyl)methanamine itself are proprietary or
part of ongoing research, the utility of closely related chloro-fluoro benzylamines is well-
documented.
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For instance, the related isomer 4-Chloro-3-fluorobenzylamine is used to prepare inhibitors of
DNA polymerase IIIC, an essential enzyme for bacterial replication in certain Gram-positive
pathogens.[9] This highlights the potential of these scaffolds in developing novel antibacterial
agents. Furthermore, such compounds are used in the synthesis of molecules that regulate the
elF2B pathway, which is implicated in a range of diseases including neurodegeneration and
cancer.[9]

The presence of both chlorine and fluorine is a strategic choice in drug design. Chlorine can
participate in halogen bonding and modulate lipophilicity, while the highly electronegative
fluorine atom can alter the pKa of the amine group, enhance metabolic stability by blocking
sites of oxidation, and improve binding affinity to target proteins.[1][2]

Conclusion

(2-Chloro-3-fluorophenyl)methanamine is a commercially accessible and valuable building
block for researchers engaged in drug discovery and organic synthesis. Its procurement
requires a diligent approach to supplier selection and quality verification to ensure the reliability
of experimental results. By understanding its properties, adhering to strict safety protocols, and
leveraging its unique chemical characteristics, scientists can effectively utilize this reagent to
construct novel molecules with therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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